Cas no 1803585-86-5 (4-Ethoxy-4-methylpiperidine hydrochloride)

• Product Name: 4-Ethoxy-4-methylpiperidine hydrochloride
• CAS No: 1803585-86-5
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• MDL: MFCD28893835
• CID: 4616423
• PubChem ID: 119031858
• Update Time: 2025-11-01

4-Ethoxy-4-methylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-4-methylpiperidine hydrochloride
• 4-ethoxy-4-methylpiperidine;hydrochloride
• Z2182115401
• 4-Ethoxy-4-methylpiperidine hydrochloride

• MDL： MFCD28893835
• Inchi： 1S/C8H17NO.ClH/c1-3-10-8(2)4-6-9-7-5-8;/h9H,3-7H2,1-2H3;1H
• InChI Key： UVJOLKKYCBBWIG-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1(C)CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 97.4
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-Ethoxy-4-methylpiperidine hydrochloride

Comprehensive Overview of 4-Ethoxy-4-methylpiperidine hydrochloride (CAS No. 1803585-86-5)

4-Ethoxy-4-methylpiperidine hydrochloride (CAS No. 1803585-86-5) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. This compound belongs to the piperidine derivative family, known for its versatile applications in drug synthesis and chemical intermediates. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for laboratory and industrial applications.

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In summary, 4-Ethoxy-4-methylpiperidine hydrochloride (CAS No. 1803585-86-5) bridges multiple scientific disciplines. Its adaptability in drug development, coupled with stringent quality standards, positions it as a valuable asset for researchers and manufacturers alike. As innovation accelerates, this compound will likely remain pivotal in addressing complex chemical challenges.